N-(3,5-dichlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide

• IUPAC Name: N-(3,5-dichlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C19H15Cl2N3O3/c1-11-5-3-4-6-15(11)24-17(25)10-16(27-2)18(23-24)19(26)22-14-8-12(20)7-13(21)9-14/h3-10H,1-2H3,(H,22,26)
• InChI Key: ROMYSGWMMGZEQO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C(=O)C=C(C(=N2)C(=O)NC3=CC(=CC(=C3)Cl)Cl)OC
• Molecular Formula: C19H15Cl2N3O3
• Molecular Weight: 404.2 g/mol

Description

N-(3,5-dichlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide is a useful research compound. Its molecular formula is C19H15Cl2N3O3 and its molecular weight is 404.25. The purity is usually 95%.
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Scientific Research Applications

Synthetic Chemistry Applications

The compound is involved in the synthesis and characterization of various heterocyclic compounds. For instance, it serves as a precursor in the synthesis of pyrazole and pyrazolo[1,5-a]pyrimidine derivatives, which are further evaluated for their cytotoxic activity against cancer cell lines, indicating its utility in medicinal chemistry research (Hassan, Hafez, & Osman, 2014). Additionally, derivatives of this compound have been explored for their antimicrobial properties against various bacterial and fungal strains, showcasing its potential in the development of new antimicrobial agents (Desai, Dodiya, & Shihora, 2011).

Biological Activity

Research into compounds related to N-(3,5-dichlorophenyl)-4-methoxy-1-(2-methylphenyl)-6-oxopyridazine-3-carboxamide has shown promising biological activities. These activities include anticancer properties, as evidenced by the synthesis of novel arylazothiazole derivatives, which exhibited both antimicrobial and antitumor activities against Ehrlich ascites carcinoma cell lines and pathogenic bacteria and fungi (Khalifa, Abdel‐Hafez, Gobouri, & Kobeasy, 2015). Furthermore, derivatives of this compound have been evaluated for their COX-2 inhibitory, analgesic, and anti-inflammatory activities, indicating their potential use in the development of new therapeutic agents (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Material Science

In material science, derivatives of this compound have been used in the synthesis of novel heterocyclic aryl monoazo organic compounds for dyeing polyester fibers. These compounds demonstrate significant antioxidant, antitumor, and antimicrobial activities, suggesting their application in the development of bioactive fabrics (Khalifa et al., 2015).